3-((2-(4-ethoxyphenyl)-2-oxoethyl)thio)-1-(4-methoxyphenyl)pyrazin-2(1H)-one

• IUPAC Name: 3-[2-(4-ethoxyphenyl)-2-oxoethyl]sulfanyl-1-(4-methoxyphenyl)pyrazin-2-one
• InChI: InChI=1S/C21H20N2O4S/c1-3-27-18-8-4-15(5-9-18)19(24)14-28-20-21(25)23(13-12-22-20)16-6-10-17(26-2)11-7-16/h4-13H,3,14H2,1-2H3
• InChI Key: BKXIZOQNYWNUSC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)CSC2=NC=CN(C2=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H20N2O4S
• Molecular Weight: 396.5 g/mol
• CAS No.: 946369-66-0

Description

3-((2-(4-ethoxyphenyl)-2-oxoethyl)thio)-1-(4-methoxyphenyl)pyrazin-2(1H)-one is a useful research compound. Its molecular formula is C21H20N2O4S and its molecular weight is 396.46. The purity is usually 95%.
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Scientific Research Applications

Antimitotic Agents and Biological Activity

Research has identified chiral isomers of related compounds as significant in biological systems, with differences in potency observed between S- and R-isomers. These findings highlight the potential of such compounds in the development of antimitotic agents, which are crucial in cancer therapy due to their ability to inhibit cell division (Temple & Rener, 1992).

Synthetic Methodologies

The compound and its derivatives have been utilized in synthetic chemistry, demonstrating versatile applications in the creation of benzothieno[3,2-b]pyran derivatives through phosphine-catalyzed annulation reactions. This method showcases the compound's role in facilitating the synthesis of complex structures, which could have implications in materials science and medicinal chemistry (Ma, Yu, & Meng, 2018).

Corrosion Inhibition

Pyran derivatives, related to the compound , have been studied for their effectiveness in corrosion mitigation. This application is crucial in industrial settings where metal preservation is essential. The research indicates that these compounds can serve as mixed-type inhibitors, offering a new avenue for corrosion protection technologies (Saranya et al., 2020).

Optoelectronic and Charge Transport Properties

The exploration of Pechmann dyes and related compounds in the context of OLED materials highlights the compound's relevance in the development of new materials for electronic and optoelectronic applications. This research opens up possibilities for the use of such compounds in creating more efficient and versatile OLED devices (Wazzan & Irfan, 2019).

Antitumor Evaluations

Compounds structurally related to 3-((2-(4-ethoxyphenyl)-2-oxoethyl)thio)-1-(4-methoxyphenyl)pyrazin-2(1H)-one have been synthesized and evaluated for their potential in inhibiting the growth of lung cancer cells. This line of research is crucial for the development of new therapeutic agents against cancer, highlighting the compound's potential utility in medical research (Zheng, Shao, Zhao, & Miao, 2011).